Cas no 2168673-45-6 (3,3-difluoro-1,8-dioxa-5-azaspiro5.5undecane)

• Product Name: 3,3-difluoro-1,8-dioxa-5-azaspiro5.5undecane
• CAS No: 2168673-45-6
• MF: C₈H₁₃F₂NO₂
• MW: 193.19112944603
• CID: 6416966
• PubChem ID: 165522539
• Update Time: 2025-05-20

3,3-difluoro-1,8-dioxa-5-azaspiro5.5undecane Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-1,8-dioxa-5-azaspiro5.5undecane
• 2168673-45-6
• EN300-1279464
• 3,3-difluoro-1,8-dioxa-5-azaspiro[5.5]undecane

• Inchi： 1S/C8H13F2NO2/c9-7(10)4-11-8(13-5-7)2-1-3-12-6-8/h11H,1-6H2
• InChI Key： MJFHCZDQRUAXNI-UHFFFAOYSA-N
• SMILES： FC1(COC2(COCCC2)NC1)F

Computed Properties

• Exact Mass: 193.09143498g/mol
• Monoisotopic Mass: 193.09143498g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 30.5Ų

Additional information on 3,3-difluoro-1,8-dioxa-5-azaspiro5.5undecane

Introduction to 3,3-Difluoro-1,8-dioxa-5-azaspiro[5.5]undecane (CAS No. 2168673-45-6)

3,3-Difluoro-1,8-dioxa-5-azaspiro[5.5]undecane (CAS No. 2168673-45-6) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound belongs to the class of spirocyclic compounds, which are characterized by their distinctive three-dimensional structure and unique chemical properties. The presence of difluoro and dioxo groups in the molecule imparts specific functionalities that make it an intriguing candidate for various applications, particularly in drug discovery and development.

The chemical structure of 3,3-difluoro-1,8-dioxa-5-azaspiro[5.5]undecane consists of a spirocyclic core with a central nitrogen atom and two oxygen atoms forming a five-membered ring. The difluoro substitution at the 3-position adds significant electronic and steric effects, which can influence the compound's reactivity and biological activity. These structural features make it a valuable scaffold for the design and synthesis of novel bioactive molecules.

Recent research has highlighted the potential of spirocyclic compounds in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry (2022) explored the use of spirocyclic scaffolds in the development of inhibitors for protein-protein interactions (PPIs). The authors demonstrated that compounds with a similar structure to 3,3-difluoro-1,8-dioxa-5-azaspiro[5.5]undecane exhibited potent inhibitory activity against specific PPIs involved in cancer pathways. This finding underscores the potential of this compound as a lead molecule for further optimization and drug development.

In another study published in Bioorganic & Medicinal Chemistry Letters (2021), researchers investigated the pharmacological properties of spirocyclic compounds with difluoro substitutions. The results showed that these compounds exhibited excellent solubility and permeability characteristics, which are crucial for their bioavailability and therapeutic efficacy. Additionally, the difluoro groups were found to enhance the metabolic stability of the molecules, making them more suitable for in vivo applications.

The synthetic accessibility of 3,3-difluoro-1,8-dioxa-5-azaspiro[5.5]undecane is another factor that contributes to its appeal in medicinal chemistry. A recent review article in Tetrahedron Letters (2020) discussed various synthetic strategies for constructing spirocyclic frameworks with difluoro substitutions. The methods described include transition-metal-catalyzed reactions, organocatalysis, and multicomponent reactions, providing chemists with a versatile toolkit for synthesizing this compound and its derivatives.

Beyond its potential in drug discovery, 3,3-difluoro-1,8-dioxa-5-azaspiro[5.5]undecane has also shown promise in other areas of chemical research. For example, its unique electronic properties make it an attractive candidate for applications in materials science and catalysis. A study published in Chemical Communications (2021) reported the use of spirocyclic compounds with difluoro substitutions as ligands in homogeneous catalysis reactions. The results demonstrated enhanced catalytic activity and selectivity compared to traditional ligands.

In conclusion, 3,3-difluoro-1,8-dioxa-5-azaspiro[5.5]undecane (CAS No. 2168673-45-6) is a multifaceted compound with significant potential across various scientific disciplines. Its unique structural features and chemical properties make it an ideal candidate for further exploration in drug discovery, materials science, and catalysis. As research continues to uncover new applications and optimizations for this compound, it is likely to play an increasingly important role in advancing our understanding and capabilities in these fields.